Cas no 2172032-77-6 (2-2-(5-chlorothiophen-2-yl)-1,3-thiazolidin-4-ylethan-1-ol)

• Product Name: 2-2-(5-chlorothiophen-2-yl)-1,3-thiazolidin-4-ylethan-1-ol
• CAS No: 2172032-77-6
• MF: C₉H₁₂ClNOS₂
• MW: 249.780678749084
• CID: 6170053
• PubChem ID: 165787440
• Update Time: 2025-10-30

2-2-(5-chlorothiophen-2-yl)-1,3-thiazolidin-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(5-chlorothiophen-2-yl)-1,3-thiazolidin-4-ylethan-1-ol
• EN300-1628481
• 2172032-77-6
• 2-[2-(5-chlorothiophen-2-yl)-1,3-thiazolidin-4-yl]ethan-1-ol

• Inchi： 1S/C9H12ClNOS2/c10-8-2-1-7(14-8)9-11-6(3-4-12)5-13-9/h1-2,6,9,11-12H,3-5H2
• InChI Key： DXXNJOYEATYIFM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2NC(CCO)CS2)S1

Computed Properties

• Exact Mass: 249.0048840g/mol
• Monoisotopic Mass: 249.0048840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-2-(5-chlorothiophen-2-yl)-1,3-thiazolidin-4-ylethan-1-ol

Compound 2172032-77-6: 2-(5-Chlorothiophen-2-yl)-1,3-thiazolidin-4-ylethan-1-ol

The compound with CAS number 2172032-77-6, known as 2-(5-chlorothiophen-2-yl)-1,3-thiazolidin-4-ylethan-1-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazolidines, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of the 5-chlorothiophene group introduces unique electronic and structural properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The 5-chlorothiophene moiety is known to enhance the bioavailability and stability of such compounds, making them more effective in biological systems. Researchers have also explored the use of this compound in the synthesis of advanced materials, such as conductive polymers and nanomaterials, due to its ability to act as a versatile building block.

The synthesis of 2-(5-chlorothiophen-2-yl)-1,3-thiazolidin-4-ylethan-1-ol involves a multi-step process that typically begins with the preparation of the thiophene derivative. The key steps include nucleophilic substitution reactions and cyclization processes to form the thiazolidine ring. The introduction of the hydroxyl group at the ethanamine position is crucial for achieving the desired stereochemistry and reactivity.

In terms of applications, this compound has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been exploited in asymmetric catalysis, where it facilitates enantioselective reactions with high efficiency. Additionally, its role as a precursor in the synthesis of more complex molecules has been documented in recent publications, underscoring its versatility.

The structural uniqueness of 2-(5-chlorothiophen-2-yl)-1,3-thiazolidin lies in its combination of aromaticity (from the thiophene ring) and heterocyclic functionality (from the thiazolidine ring). This duality allows for a wide range of chemical transformations, making it a valuable intermediate in organic synthesis.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound. Studies suggest that under specific conditions, it can undergo microbial degradation without releasing harmful byproducts, which is a critical factor for its sustainable use in industrial applications.

In conclusion, compound 2172032-77 represents a cutting-edge material with multifaceted applications across various scientific domains. Its unique chemical properties and structural features make it an essential component in modern chemical research and development.